4-(methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid
Overview
Description
4-(Methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid, commonly referred to as MOMC, is an organic compound that is widely used in various scientific research applications. It is a versatile molecule that can be used in a variety of ways, from synthesizing other molecules to studying biochemical and physiological effects.
Scientific Research Applications
MOMC is widely used in scientific research applications. It has been used in studies of enzyme inhibition, protein-protein interactions, and drug development. It has also been used in studies of the structure and function of proteins, as well as the study of cell signaling and gene expression. Additionally, MOMC has been used in studies of the structure and function of cell membranes, and in studies of the mechanism of action of drugs.
Mechanism of Action
The mechanism of action of MOMC is not yet fully understood. However, it is believed that it binds to certain proteins and enzymes in order to inhibit their activity. This inhibition can have an effect on the biochemical and physiological processes of the cell, which can lead to changes in gene expression, cell signaling, and other cellular processes.
Biochemical and Physiological Effects
MOMC has been shown to have an inhibitory effect on certain enzymes and proteins. This inhibition can lead to changes in the biochemical and physiological processes of the cell, such as changes in gene expression, cell signaling, and other cellular processes. Additionally, MOMC has been shown to have an effect on the structure and function of cell membranes.
Advantages and Limitations for Lab Experiments
MOMC has several advantages for use in lab experiments. It is relatively inexpensive, easy to synthesize, and can be used in a variety of scientific research applications. Additionally, it is a versatile molecule that can be used to study the structure and function of proteins, cell signaling, and gene expression. However, there are some limitations to using MOMC in lab experiments. It is not always possible to accurately predict the effects of MOMC on biochemical and physiological processes, and it is possible that the effects may vary depending on the experiment.
Future Directions
The potential applications of MOMC are numerous, and there are many future directions that can be explored. These include further studies of the mechanism of action of MOMC, as well as studies of its effects on cell signaling, gene expression, and other biochemical and physiological processes. Additionally, further research into the structure and function of cell membranes, and the development of new drug compounds based on MOMC, could be beneficial. Finally, further studies of the synthesis methods for MOMC could lead to improved efficiency and cost-effectiveness of the synthesis process.
Synthesis Methods
MOMC can be synthesized through a two-step process. The first step involves the reaction of methoxycarbonyl chloride with 5-methyl-1,2-oxazole-3-carboxylic acid in the presence of a base, such as sodium hydroxide, to form the desired product. The second step involves the conversion of the product to the desired MOMC through the action of a strong acid, such as hydrochloric acid. This two-step process is simple, efficient, and cost-effective, making it a popular choice for scientists.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid involves the conversion of 5-methyl-1,2-oxazole-3-carboxylic acid to the target compound through the addition of a methoxycarbonyl group.", "Starting Materials": [ "5-methyl-1,2-oxazole-3-carboxylic acid", "Methanol", "Dimethyl sulfate", "Sodium hydroxide", "Hydrochloric acid", "Water", "Ethyl acetate" ], "Reaction": [ "Step 1: Dissolve 5-methyl-1,2-oxazole-3-carboxylic acid in methanol.", "Step 2: Add dimethyl sulfate dropwise to the solution while stirring.", "Step 3: Heat the mixture at reflux for 4 hours.", "Step 4: Cool the mixture and add sodium hydroxide solution to adjust the pH to 7-8.", "Step 5: Extract the mixture with ethyl acetate.", "Step 6: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 7: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 8: Dissolve the crude product in hydrochloric acid and filter the solution.", "Step 9: Adjust the pH of the filtrate to 7-8 with sodium hydroxide solution.", "Step 10: Extract the mixture with ethyl acetate.", "Step 11: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 12: Concentrate the solution under reduced pressure to obtain the pure product." ] } | |
CAS RN |
268544-86-1 |
Product Name |
4-(methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid |
Molecular Formula |
C7H7NO5 |
Molecular Weight |
185.1 |
Purity |
95 |
Origin of Product |
United States |
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